Cas no 50502-78-8 (1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy-)
50502-78-8 structure
Product Name:1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy-
CAS No:50502-78-8
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD22416227
CID:5228658
PubChem ID:59403478
Update Time:2025-09-22
1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy-
-
- MDL： MFCD22416227
- Inchi： 1S/C9H9NO3/c11-6-1-2-7-8(5-6)13-4-3-10-9(7)12/h1-2,5,11H,3-4H2,(H,10,12)
- InChI Key： UPEPOORKWSYULD-UHFFFAOYSA-N
- SMILES： O1C2=CC(O)=CC=C2C(=O)NCC1
Computed Properties
- Exact Mass: 179.058243149g/mol
- Monoisotopic Mass: 179.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.6Ų
1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581656-1g |
8-Hydroxy-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one |
50502-78-8 | 98% | 1g |
￥11400.00 | 2024-05-11 | |
| eNovation Chemicals LLC | Y1191063-1g |
8-Hydroxy-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one |
50502-78-8 | 95% | 1g |
$1090 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1191063-1g |
8-Hydroxy-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one |
50502-78-8 | 95% | 1g |
$1090 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1191063-1g |
8-Hydroxy-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one |
50502-78-8 | 95% | 1g |
$1090 | 2025-02-27 |
1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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